Cas no 2149589-71-7 ([2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate)

• Product Name: [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate
• CAS No: 2149589-71-7
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 5222847
• Update Time: 2025-08-05

[2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate Chemical and Physical Properties

Names and Identifiers

• [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate

• Inchi： 1S/C10H9BrF2O3/c1-5(14)16-9-7(11)3-6(10(12)13)4-8(9)15-2/h3-4,10H,1-2H3
• InChI Key： NDRRZIZEBYBNKP-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)=C(OC)C=C(C(F)F)C=C1Br

Additional information on [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate

Introduction to [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate (CAS No. 2149589-71-7)

[2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate, identified by its CAS number 2149589-71-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to a class of substituted phenyl acetates that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a bromine atom at the 2-position, a difluoromethyl group at the 4-position, and a methoxy group at the 6-position of the phenyl ring creates a complex interplay of electronic and steric effects. These features make the compound a valuable scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in phenyl acetate derivatives as potential therapeutic agents. The structural motifs present in [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate align well with the requirements for molecules that can interact with enzymes and receptors involved in various disease pathways. For instance, studies have shown that phenyl acetates can modulate the activity of cytochrome P450 enzymes, which are crucial in drug metabolism and synthesis.

One of the most compelling aspects of [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate is its potential as a lead compound for further derivatization. The combination of bromine and difluoromethyl groups provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in structure can significantly impact biological activity.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug discovery. The introduction of fluorine atoms into aromatic rings can enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles. In the case of [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate, the difluoromethyl group is strategically positioned to interact with biological targets in a way that maximizes these benefits.

The methoxy group at the 6-position of the phenyl ring also plays a critical role in determining the overall properties of the compound. Methoxy groups are known to influence electronic distribution and can participate in hydrogen bonding interactions, which are essential for binding to biological targets. The presence of this group in [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate suggests that it may exhibit strong interactions with proteins and enzymes.

Several studies have demonstrated the potential of [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate as an intermediate in the synthesis of more complex molecules. For example, it has been used as a precursor in the development of novel inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies and could potentially lead to new treatments for conditions such as arthritis and inflammatory bowel disease.

The bromine atom at the 2-position provides another avenue for further chemical manipulation. Brominated compounds are frequently explored in drug discovery due to their ability to undergo various reactions, including cross-coupling reactions, which are widely used in organic synthesis. This makes [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate a versatile building block for constructing more intricate molecular structures.

In conclusion, [2-Bromo-4-(difluoromethyl)-6-methoxy-phenyl] acetate (CAS No. 2149589-71-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a lead compound or intermediate in drug synthesis. The combination of bromine, difluoromethyl, and methoxy groups provides numerous opportunities for chemical modification and optimization, ensuring its continued relevance in ongoing research efforts.